BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling DRB18

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DRB18

Cat. No.: B15142488

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of DRB18, a potent pan-class GLUT inhibitor. The following procedures are designed
to ensure the safety of laboratory personnel and to provide a clear framework for the use of this
compound in a research setting.

Compound Information and Properties

DRB18 is a synthetic small molecule that acts as a pan-inhibitor of class | glucose transporters
(GLUTs 1-4). It is an analog of the GLUT inhibitor WZB117 and has demonstrated anti-tumor
activity by altering the energy metabolism of cancer cells, leading to cell cycle arrest and
necrotic cell death.
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Property Value Source
Chemical Formula C22H23CIN202
Molecular Weight 382.88 g/mol
Appearance Crystalline solid Inferred from WzZB117
B Soluble in DMSO and Ethanol;
Solubility ]
Insoluble in water
Store at -20°C as a powder.
Stock solutions can be stored
Storage at -80°C for up to one year.

Avoid repeated freeze-thaw

cycles.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for DRB18 is not publicly available, data from the
closely related compound WZB117 and other potent small molecule inhibitors suggest that

DRB18 should be handled as a hazardous substance.

Potential Hazards:

Precautionary Statements:

Acute Toxicity (Oral): May be harmful if swallowed.
Serious Eye Damage/Eye Irritation: May cause eye irritation.

Skin Corrosion/Irritation: May cause skin irritation.

e Avoid contact with skin, eyes, and clothing.

e Do not breathe dust, fume, gas, mist, vapors, or spray.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

e Use only in a well-ventilated area, preferably within a chemical fume hood.
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» Wash hands thoroughly after handling.
o Wear protective gloves, protective clothing, eye protection, and face protection.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical to ensure the safety of personnel handling
DRB18. The following table outlines the recommended PPE.

Specifications and

PPE Category Item .
Rationale
To protect against splashes
and airborne particles. A face
Safety Goggles or Safety shield should be worn in

Eye and Face Protection ] ] ] N
Glasses with Side Shields addition to goggles when there

is a significant risk of

splashing.

To prevent skin contact.

] ] Double gloving is
] Chemical-resistant gloves )
Hand Protection o recommended for handling
(e.g., Nitrile) ]
concentrated solutions or for

prolonged procedures.

A flame-resistant lab coat that
Body Protection Laboratory Coat is fully buttoned is required to

protect against spills.

If weighing or handling large

) quantities of the powder
Not generally required for _
) ) - ) outside of a fume hood, a
Respiratory Protection small quantities handled in a )
NIOSH-approved respirator
fume hood. ] ] ]
with an appropriate particulate

filter should be used.
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Caption: A step-by-step workflow for conducting an in vitro glucose uptake assay with DRB18.
4.3. In Vivo Experimental Protocol
This protocol is based on a study using a xenograft mouse model.
e Animal Model: Use immunodeficient mice (e.g., nude mice).
e Tumor Implantation: Subcutaneously inject cancer cells (e.g., A549) to establish tumors.

o Treatment Groups: Randomly assign mice to a control group (vehicle) and a treatment group
(DRB18).

o Drug Administration: Administer DRB18 via intraperitoneal (IP) injection. A typical dose is 10
mg/kg body weight, administered three times a week.

» Monitoring: Monitor tumor volume and animal health regularly.

o Endpoint: At the end of the study, euthanize the animals and excise the tumors for further
analysis.

Disposal Plan

Proper disposal of DRB18 and contaminated materials is crucial to prevent environmental
contamination and ensure safety.

5.1. Waste Segregation
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Waste Type

Disposal Container

Unused DRB18 Powder

Original container, labeled as hazardous

chemical waste.

Contaminated Labware (e.qg., pipette tips, tubes)

Designated hazardous waste container lined

with a chemically resistant bag.

Liquid Waste (e.g., stock solutions, cell culture

media containing DRB18)

Labeled, leak-proof hazardous chemical waste

container. Do not pour down the drain.

Contaminated PPE (e.g., gloves, lab coat)

Dispose of as hazardous waste in a designated

container.

5.2. Disposal Procedure

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical (DRB18), and the associated hazards.

» Storage: Store waste containers in a designated, secure area away from incompatible

materials.

» Collection: Arrange for the collection of hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal contractor.

Disposal Decision Tree
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Caption: A decision tree for the proper segregation and disposal of waste contaminated with
DRB18.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DRB18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142488#personal-protective-equipment-for-
handling-drb18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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